Cas no 21561-41-1 (Methanone,1-aziridinyl(5-methyl-3-isoxazolyl)-)

Methanone,1-aziridinyl(5-methyl-3-isoxazolyl)- structure
21561-41-1 structure
Product Name:Methanone,1-aziridinyl(5-methyl-3-isoxazolyl)-
CAS No:21561-41-1
MF:C7H8N2O2
MW:152.150621414185
CID:249886
PubChem ID:45099046
Update Time:2025-04-19

Methanone,1-aziridinyl(5-methyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,1-aziridinyl(5-methyl-3-isoxazolyl)-
    • Aziridine,1-[(5-methyl-3-isoxazolyl)carbonyl]- (8CI)
    • aziridin-1-yl-(5-methyl-1,2-oxazol-3-yl)methanone
    • (Aziridin-1-yl)(5-methyl-1,2-oxazol-3-yl)methanone
    • 3-(AZIRIDINE-1-CARBONYL)-5-METHYL-1,2-OXAZOLE
    • 21561-41-1
    • DTXSID70667760
    • Aziridin-1-yl(5-methylisoxazol-3-yl)methanone
    • Inchi: 1S/C7H8N2O2/c1-5-4-6(8-11-5)7(10)9-2-3-9/h4H,2-3H2,1H3
    • InChI Key: POHBKYQPFADMSG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C)ON=1)N1CC1

Computed Properties

  • Exact Mass: 152.05864
  • Monoisotopic Mass: 152.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.1A^2

Experimental Properties

  • PSA: 46.11
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